5-[(4-Ethoxy-phenyl)-methyl-sulfamoyl]-2-methyl-benzoic acid

• IUPAC Name: 5-[(4-ethoxyphenyl)-methylsulfamoyl]-2-methylbenzoic acid
• InChI: InChI=1S/C17H19NO5S/c1-4-23-14-8-6-13(7-9-14)18(3)24(21,22)15-10-5-12(2)16(11-15)17(19)20/h5-11H,4H2,1-3H3,(H,19,20)
• InChI Key: NGGJWIGEZAGGJK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(C)S(=O)(=O)C2=CC(=C(C=C2)C)C(=O)O
• Molecular Formula: C17H19NO5S
• Molecular Weight: 349.4 g/mol

Description

The compound “5-[(4-Ethoxy-phenyl)-methyl-sulfamoyl]-2-methyl-benzoic acid” is a complex organic molecule. It contains an ethoxyphenyl group, a sulfamoyl group, and a methyl-benzoic acid group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the benzoic acid group could potentially undergo reactions typical of carboxylic acids, such as esterification or amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the benzoic acid group could potentially make this compound acidic.

Scientific Research Applications

Pharmacological Applications

• Hypoglycemic Activity : A study explored the structure-activity relationships in hypoglycemic benzoic acid derivatives, indicating that modifications in the chemical structure could enhance the activity and duration of action in rat models. Repaglinide, a related compound, has been approved for therapeutic use in type 2 diabetic patients (Grell et al., 1998).

Chemical Synthesis and Applications

• Electrochemical Behavior : The electrochemical reduction of azo bond-containing benzoic acids was studied, highlighting their behavior in aqueous solutions and the impact of sulfo substituent positioning on electrochemical properties (Mandić et al., 2004).
• Stress Tolerance in Plants : Research on benzoic acid and its derivatives, including sulfosalicylic acid and methyl salicylic acid, demonstrated their role in inducing tolerance to heat, drought, and chilling stress in plants. This suggests a potential agricultural application in enhancing crop resilience to environmental stresses (Senaratna et al., 2004).

Material Science

• Water Treatment : Novel sulfonated thin-film composite nanofiltration membranes were developed using sulfonated aromatic diamine monomers, showing improved water flux and dye treatment capabilities. This research presents a promising approach for enhancing water purification technologies (Liu et al., 2012).

Future Directions

Future research could involve studying the synthesis, reactivity, and biological activity of this compound. This could provide valuable information about its potential applications.